N,N-dimethyl-2-(1H-1,2,4-triazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N,N-dimethyl-2-(1H-1,2,4-triazol-1-yl)acetamide” is a chemical compound . It is a derivative of 1,2,4-triazole, a class of heterocyclic compounds containing three nitrogen atoms . These compounds are known for their utility in various applications, such as propellants, explosives, pyrotechnics, and especially chemotherapy .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, including “N,N-dimethyl-2-(1H-1,2,4-triazol-1-yl)acetamide”, often involves the reaction of various ester ethoxycarbonylhydrazones with several primary amines . The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .Molecular Structure Analysis
The molecular structure of “N,N-dimethyl-2-(1H-1,2,4-triazol-1-yl)acetamide” and its derivatives are confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis . The 1,2,4-triazole core is present as the nucleus in a variety of drug categories .Chemical Reactions Analysis
The chemical reactions involving “N,N-dimethyl-2-(1H-1,2,4-triazol-1-yl)acetamide” and its derivatives are complex and involve multiple steps . For example, the synthesis of 4-amino-5-(4-chlorophenyl)-2-[(5-mercapto-1,3,4-oxadiazol-2-yl)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one was performed starting from 4-Amino-5-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one by four steps .Physical And Chemical Properties Analysis
The physical and chemical properties of “N,N-dimethyl-2-(1H-1,2,4-triazol-1-yl)acetamide” and its derivatives can be determined using various spectroscopic techniques. For example, the IR spectrum can provide information about the functional groups present in the molecule .Scientific Research Applications
Anticancer Agent Development
N,N-dimethyl-2-(1H-1,2,4-triazol-1-yl)acetamide: derivatives have been synthesized and evaluated for their potential as anticancer agents. These compounds have shown promising cytotoxic activity against various human cancer cell lines, including MCF-7, Hela, and A549. Some derivatives exhibited cytotoxic activity lower than 12 μM against the Hela cell line, indicating their potential effectiveness .
Aromatase Inhibition
The compound’s derivatives have been studied for their ability to inhibit the aromatase enzyme, which is a potential target for breast cancer therapy. Molecular docking studies suggest that these derivatives can bind effectively in the enzyme’s binding pocket, which could lead to the development of new therapeutic agents .
Pharmacokinetics and Pharmacodynamics Enhancement
The 1,2,4-triazole ring, a component of N,N-dimethyl-2-(1H-1,2,4-triazol-1-yl)acetamide , is known to improve the pharmacokinetic and pharmacodynamic properties of pharmaceutical compounds. This enhancement is due to the ring’s ability to form hydrogen bonds with different targets .
Safety and Hazards
Mechanism of Action
Target of Action
N,N-dimethyl-2-(1H-1,2,4-triazol-1-yl)acetamide, a derivative of 1,2,4-triazole, has been found to have promising anticancer activity . The compound’s primary targets are human cancer cell lines, including MCF-7, Hela, and A549 . It has also been suggested that these derivatives may target the aromatase enzyme .
Mode of Action
The compound interacts with its targets by forming hydrogen bonds . This interaction leads to changes in the cell, resulting in cytotoxic activity . The compound has shown promising cytotoxic activity against the Hela cell line .
Biochemical Pathways
It is known that 1,2,4-triazole derivatives can inhibit the biosynthesis of certain plant hormones
Pharmacokinetics
It is known that 1,2,4-triazole derivatives are capable of forming hydrogen bonds with different targets, which can improve their pharmacokinetic properties .
Result of Action
The result of the compound’s action is a decrease in the viability of cancer cells . Compounds similar to N,N-dimethyl-2-(1H-1,2,4-triazol-1-yl)acetamide have shown cytotoxic activities against various cancer cell lines, with IC50 value ranges of 15.6–39.8 µM for MCF-7 and HCT-116 cells .
properties
IUPAC Name |
N,N-dimethyl-2-(1,2,4-triazol-1-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N4O/c1-9(2)6(11)3-10-5-7-4-8-10/h4-5H,3H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEIGUBGJPQFXLD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CN1C=NC=N1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-dimethyl-2-(1H-1,2,4-triazol-1-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.